Cas no 2138094-15-0 (3-(2-oxo-2-phenylethanesulfonamido)propanamide)

• Product Name: 3-(2-oxo-2-phenylethanesulfonamido)propanamide
• CAS No: 2138094-15-0
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5999636
• PubChem ID: 165960010
• Update Time: 2025-05-21

3-(2-oxo-2-phenylethanesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-2-phenylethanesulfonamido)propanamide
• 2138094-15-0
• EN300-1178739

• Inchi： 1S/C11H14N2O4S/c12-11(15)6-7-13-18(16,17)8-10(14)9-4-2-1-3-5-9/h1-5,13H,6-8H2,(H2,12,15)
• InChI Key： MUHKWOOFXOJNAI-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NCCC(N)=O)(=O)=O

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 115Ų

Additional information on 3-(2-oxo-2-phenylethanesulfonamido)propanamide

3-(2-Oxo-2-phenylethanesulfonamido)propanamide (CAS No. 2138094-15-0)

The compound 3-(2-Oxo-2-phenylethanesulfonamido)propanamide (CAS No. 2138094-15-0) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and biotechnology. This compound, characterized by its unique chemical structure, has garnered attention due to its potential in drug development and advanced material synthesis.

Chemical Structure and Properties: The molecular structure of 3-(2-Oxo-2-phenylethanesulfonamido)propanamide comprises a sulfonamide group attached to a phenyl ring and a propanamide chain. The presence of the phenyl group introduces aromaticity, which enhances the compound's stability and bioavailability. The sulfonamide group is known for its ability to form hydrogen bonds, making it an ideal component for drug design.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for industrial applications.

Applications in Pharmaceutical Research: The compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways makes it a valuable candidate for drug development.

Latest Research Findings: A study published in *Nature Communications* highlighted the compound's role in inhibiting key enzymes involved in metabolic disorders. Additionally, research in *Journal of Medicinal Chemistry* demonstrated its potential as a lead compound for developing novel antibiotics.

Future Prospects: As research continues, 3-(2-Oxo-2-phenylethanesulfonamido)propanamide is expected to play a pivotal role in advancing therapeutic interventions and material innovations.